2-{[(3-Bromo-4-fluorophenyl)(cyano)amino]methyl}-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine

• IUPAC Name: (4-amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl)methyl-(3-bromo-4-fluorophenyl)cyanamide
• InChI: InChI=1S/C16H13BrFN5O/c1-8-9(2)24-16-14(8)15(20)21-13(22-16)6-23(7-19)10-3-4-12(18)11(17)5-10/h3-5H,6H2,1-2H3,(H2,20,21,22)
• InChI Key: GDQRVUJVGWWSAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=NC(=NC(=C12)N)CN(C#N)C3=CC(=C(C=C3)F)Br)C
• Molecular Formula: C16H13BrFN5O
• Molecular Weight: 390.21 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a bromo-fluorophenyl group, a cyano group, an amino group, and a furo[2,3-d]pyrimidin-4-amine group. These groups suggest that the compound could have interesting chemical properties and potential applications in organic synthesis.

Synthesis Analysis

While specific synthesis methods for this compound were not found, related compounds such as pinacol boronic esters are synthesized through catalytic protodeboronation. This process involves a radical approach and is paired with a Matteson–CH2–homologation.

Future Directions

The future directions for this compound would depend on its properties and potential applications. Given the functional groups present, it could be of interest in the field of organic synthesis.